Cas no 1365836-53-8 ((6-Methylpyridin-2-yl)methanamine hydrochloride)

• Product Name: (6-Methylpyridin-2-yl)methanamine hydrochloride
• CAS No: 1365836-53-8
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• MDL: MFCD09878926
• CID: 1038309
• PubChem ID: 70700951
• Update Time: 2025-06-09

(6-Methylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Methylpyridin-2-yl)methanamine hydrochloride
• (6-Methylpyridin-2-yl)methamine hydrochloride
• CS-0100448
• CS-16556
• (6-methylpyridin-2-yl)methanamine;hydrochloride
• 1365836-53-8
• 1-(6-Methylpyridin-2-yl)methanamine--hydrogen chloride (1/1)
• D76124
• (6-Methyl-2-pyridyl)methanamine Hydrochloride
• AMY29079
• SY317066
• SB53261
• 1-(6-METHYLPYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• MFCD09878926
• (6-Methylpyridin-2-yl)methanamine HCl
• EN300-111012
• (6-Methylpyridin-2-yl)methanaminehydrochloride
• DTXSID70743730
• 2-Pyridinemethanamine, 6-methyl-, hydrochloride (1:1)
• AKOS016001887

• MDL： MFCD09878926
• Inchi： 1S/C7H10N2.ClH/c1-6-3-2-4-7(5-8)9-6;/h2-4H,5,8H2,1H3;1H
• InChI Key： AKRHDUMLUMKGNA-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=CC=CC=1CN

Computed Properties

• Exact Mass: 158.06100
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.35100

Additional information on (6-Methylpyridin-2-yl)methanamine hydrochloride

Introduction to (6-Methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1365836-53-8)

(6-Methylpyridin-2-yl)methanamine hydrochloride, with the CAS number 1365836-53-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative family, which is widely recognized for its diverse biological activities and applications in drug development. The structural motif of this molecule, featuring a methyl-substituted pyridine ring connected to an amine group, makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The< strong>methylpyridin-2-yl moiety is particularly noteworthy due to its ability to interact with biological targets in multiple ways. Pyridine derivatives are known to exhibit properties such as metal chelation, hydrogen bonding, and hydrophobic interactions, which are crucial for the design of effective drugs. The presence of the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>6-Methylpyridin-2-yl)methanamine hydrochloride. Research has demonstrated its utility as a building block in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory, antiviral, and anticancer properties. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The< strong>6-Methylpyridin-2-yl)methanamine hydrochloride molecule can be synthesized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common synthetic route involves the condensation of methylamine with 2-acetylpyridine under controlled conditions. This approach yields high-purity product and is amenable to large-scale production, making it suitable for industrial applications.

The role of< strong>methylpyridin-2-yl derivatives in drug development cannot be overstated. These compounds have been incorporated into a variety of drug candidates that are currently undergoing preclinical and clinical evaluations. The versatility of this structural motif allows for the creation of molecules with tailored biological activities, making it an invaluable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>6-Methylpyridin-2-yl)methanamine hydrochloride interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action, which are critical for optimizing its pharmacological properties. These computational approaches have also been used to predict potential side effects and metabolic pathways, thereby aiding in the development of safer and more effective drugs.

The< strong>methylpyridin-2-yl)methanamine hydrochloride market is expected to grow significantly in the coming years, driven by increasing demand for novel pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and pharmaceutical intermediates are investing heavily in research and development to expand their product portfolios. This trend is likely to result in more innovative applications of this compound across various industries.

In conclusion, (6-Methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1365836-53-8) is a versatile and highly valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and broad range of biological activities make it an attractive candidate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to increase further.